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Compound of Interest

Compound Name: Lissamine Green

Cat. No.: B076095 Get Quote

For researchers, scientists, and professionals in drug development, ensuring laboratory safety

is paramount. This guide provides essential, immediate safety and logistical information for the

handling of Lissamine Green, a vital stain used in various diagnostic and research

applications. Adherence to these procedures will help maintain a safe laboratory environment

and ensure the integrity of your research.

Personal Protective Equipment (PPE)
When handling Lissamine Green in its solid (powder) form or in solution, the following

personal protective equipment is mandatory to prevent skin and eye irritation, as well as

respiratory exposure.

Eye and Face Protection:

Safety Glasses with Side Shields: To protect against splashes.

Chemical Splash Goggles: Should be worn when there is a significant risk of splashing.[1]

Face Shield: In addition to goggles, a face shield is recommended when handling large

quantities or when there is a high potential for splashing.

Skin Protection:

Gloves: Chemically resistant gloves (e.g., nitrile) are required to prevent skin contact.
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Lab Coat: A standard lab coat should be worn to protect clothing and skin from

contamination.

Respiratory Protection:

Fume Hood: Lissamine Green powder should always be handled in a fume hood to avoid

inhalation of dust particles.

Respirator: In cases of insufficient ventilation, a NIOSH-approved respirator for dusts should

be used.[1]

Quantitative Data Summary
For quick reference, the key quantitative data for Lissamine Green are summarized in the

table below.

Property Value

CAS Number 3087-16-9

Molecular Formula C₂₇H₂₅N₂NaO₇S₂

Molecular Weight 576.6 g/mol

Appearance Dark green to almost black powder

Density 0.541 g/cm³ at 28 °C

Solubility Soluble in water

Peak Absorption Approximately 624–635 nm

Experimental Protocol: Ocular Surface Staining
Lissamine Green is frequently used to assess the health of the ocular surface. The following is

a detailed methodology for this application.

Materials:

Lissamine Green ophthalmic strips (1.5 mg) or a 1% Lissamine Green solution.
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Sterile saline solution.

Micropipette (if using a solution).

Procedure:

Preparation of Staining Solution (if using strips):

Aseptically wet the tip of a Lissamine Green ophthalmic strip with one to two drops of

sterile saline.

Instillation of the Dye:

Gently pull down the lower eyelid of the subject.

Apply the moistened strip to the inferior bulbar conjunctiva for a few seconds to allow the

dye to transfer.

Alternatively, instill 10-20 µL of a 1% Lissamine Green solution into the inferior

conjunctival fornix using a micropipette.

Observation:

Ask the subject to blink several times to distribute the dye across the ocular surface.

Examine the cornea and conjunctiva using a slit lamp with a white light. A red barrier filter

can enhance the visibility of the green stain.

Optimal observation time is between one and four minutes after instillation.

Safe Handling and Disposal Workflow
The following diagram outlines the essential steps for the safe handling and disposal of

Lissamine Green in a laboratory setting.
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Safe Handling and Disposal of Lissamine Green

Preparation

Experimentation

Waste Disposal

Don appropriate PPE:
- Safety Goggles

- Gloves
- Lab Coat

Handle solid Lissamine Green
in a fume hood

Prepare solution as per
experimental protocol

Perform experimental
procedures

Collect all Lissamine Green waste
(solid and liquid) in a designated,
labeled, and sealed hazardous

waste container

Do NOT pour Lissamine Green
waste down the drain

Store waste container in a
secondary containment bin

Arrange for hazardous waste
pickup with your institution's

Environmental Health and Safety (EHS) office
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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